Cas no 105890-71-9 (Tributyl(hexyl)phosphanium;bromide)

Tributyl(hexyl)phosphanium bromide is a quaternary phosphonium salt with the chemical formula C₁₈H₄₀P⁺Br⁻. This compound is characterized by its lipophilic nature, making it suitable for applications in phase-transfer catalysis, ionic liquids, and organic synthesis. Its structure, featuring a hexyl chain attached to a phosphonium center, enhances solubility in nonpolar solvents while maintaining reactivity in nucleophilic substitution and polymerization reactions. The bromide counterion contributes to its stability and ease of handling. This phosphonium salt is valued for its thermal stability and effectiveness in facilitating reactions under mild conditions, making it a useful reagent in specialized chemical processes.
Tributyl(hexyl)phosphanium;bromide structure
105890-71-9 structure
Product name:Tributyl(hexyl)phosphanium;bromide
CAS No:105890-71-9
MF:C18H40BrP
MW:367.387966156006
MDL:MFCD00134170
CID:1169649
PubChem ID:22712793

Tributyl(hexyl)phosphanium;bromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, tributylhexyl-, bromide
    • Hexyltributylphosphonium Bromide
    • P6,4,4,4Br
    • TributylhexylphosphoniuM BroMide
    • NSC41947
    • Hexyltributylphosphonium bromide, polymer-bound
    • Hexyltributylphosphonium bromide, polymer-supported
    • Tributyl(hexyl)phosphanium;bromide
    • CHEMBL3818872
    • MFCD00134170
    • CS-0196427
    • DB-321796
    • E82322
    • Tributyl(hexyl)phosphoniumbromide
    • 105890-71-9
    • NSC-41947
    • TRIBUTYL(HEXYL)PHOSPHANIUM BROMIDE
    • Tributyl(hexyl)phosphonium bromide
    • SCHEMBL1517962
    • T3840
    • MDL: MFCD00134170
    • Inchi: 1S/C18H40P.BrH/c1-5-9-13-14-18-19(15-10-6-2,16-11-7-3)17-12-8-4;/h5-18H2,1-4H3;1H/q+1;/p-1
    • InChI Key: ZBZFETNHIRABGK-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 366.20510g/mol
  • Monoisotopic Mass: 366.20510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Vapor Pressure: No data available

Tributyl(hexyl)phosphanium;bromide Security Information

Tributyl(hexyl)phosphanium;bromide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D625192-25g
Tributylhexylphosphonium Bromide
105890-71-9 97%
25g
$140 2024-05-23
Ambeed
A1149881-1g
Tributyl(hexyl)phosphonium bromide
105890-71-9 98+%
1g
$8.0 2025-02-25
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T857103-25g
Tributylhexylphosphonium Bromide
105890-71-9 98%
25g
¥648.00 2022-08-31
Ambeed
A1149881-100g
Tributyl(hexyl)phosphonium bromide
105890-71-9 98+%
100g
$187.0 2025-02-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T3840-5G
Tributyl(hexyl)phosphanium;bromide
105890-71-9 98.0%(T)
5G
¥590.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T3840-25G
Tributyl(hexyl)phosphanium;bromide
105890-71-9 98.0%(T)
25g
¥410.0 2024-07-20
abcr
AB550381-1g
Tributylhexylphosphonium bromide, 98%; .
105890-71-9 98%
1g
€75.90 2025-02-20
A2B Chem LLC
AE22345-25g
Tributylhexylphosphonium bromide
105890-71-9 98+%
25g
$36.00 2024-04-20
1PlusChem
1P0092I1-25g
TributylhexylphosphoniuM BroMide
105890-71-9 98+%
25g
$68.00 2023-12-26
Aaron
AR0092QD-1g
Tributylhexylphosphonium Bromide
105890-71-9 97%
1g
$5.00 2025-02-10

Additional information on Tributyl(hexyl)phosphanium;bromide

Tributyl(hexyl)phosphanium Bromide: A Versatile Phosphorus-Based Compound in Biomedical Applications

Tributyl(hexyl)phosphanium bromide, with the chemical identifier CAS No. 105890-71-9, is a phosphorus-based compound that has garnered significant attention in the field of biomedical research due to its unique structural properties and potential applications in catalysis, drug delivery systems, and surface modification technologies. This compound belongs to the family of organophosphorus derivatives, characterized by the presence of a central phosphorus atom bonded to organic groups, which confers it with versatile reactivity and functional versatility. Recent advancements in phosphorus chemistry have further expanded the scope of its utility, particularly in the development of biocompatible materials and targeted drug delivery platforms.

The molecular structure of Tributyl(hexyl)phosphanium bromide consists of a phosphorus center connected to three butyl groups, one hexyl chain, and a bromide ion. This organophosphorus compound exhibits a combination of hydrophobic and hydrophilic characteristics, enabling it to interact with both aqueous and non-aqueous environments. Such dual-phase compatibility makes it an ideal candidate for applications in nanoparticle synthesis, liposomal drug encapsulation, and surface functionalization of biomaterials. The presence of the bromide counterion further enhances its solubility in polar solvents, facilitating its use in aqueous-based formulations and biological systems.

Recent studies have highlighted the role of Tributyl(hexyl)phosphanium bromide in improving the stability and bioavailability of therapeutic agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potential as a drug delivery adjuvant for hydrophobic compounds, where it was shown to enhance the solubility of poorly water-soluble drugs by forming micellar structures in aqueous environments. This property is particularly relevant for the development of oral drug formulations and parenteral therapies that require improved dissolution rates to achieve therapeutic efficacy.

Another area of emerging interest is the use of Tributyl(hexyl)phosphanium bromide in surface modification technologies for biomedical devices. Researchers at the University of Tokyo (2024) reported that coatings prepared with this compound significantly reduced the adhesion of bacterial biofilms on implantable materials, thereby mitigating the risk of infectious complications. The compound's ability to form stable monolayers on metal and polymer surfaces suggests its potential for applications in antimicrobial coatings and biocompatible implants.

The phosphorus-based chemistry of Tributyl(hexyl)phosphanium bromide also positions it as a valuable tool in green chemistry initiatives. Unlike traditional organometallic catalysts, this compound exhibits lower environmental impact due to its non-toxic nature and biodegradability. A 2023 study published in ACS Sustainable Chemistry & Engineering highlighted its use as a selective catalyst in the synthesis of pharmaceutical intermediates, where it demonstrated high efficiency in promoting C���C bond formation without the need for harsh reaction conditions.

Furthermore, the compound's organophosphorus backbone has been explored for its potential in targeted drug delivery systems. Researchers at the National Institutes of Health (2024) demonstrated that functionalizing nanoparticles with Tributyl(hexyl)phosphanium bromide enhanced their ability to selectively bind to cancer cell membranes, improving the precision of drug delivery while minimizing systemic toxicity. This application is particularly promising for the development of nanomedicine and personalized therapies in oncology.

Another notable application of Tributyl(hexyl)phosphanium bromide is in the field of surface science for biomedical applications. Its ability to form stable self-assembled monolayers (SAMs) on substrates such as silicon and gold has made it a preferred material for biomolecular sensing and cell adhesion studies. A 2023 study in Advanced Materials Interfaces showcased its utility in creating patterned surfaces for cell culture experiments, enabling the controlled study of cell behavior on micro- and nanoscale topographies.

The phosphorus chemistry of Tributyl(hexyl)phosphanium bromide also lends itself to applications in electrochemical biosensors. Due to its ability to modulate electron transfer processes, this compound has been incorporated into electrode materials to enhance the sensitivity and selectivity of biosensors for detecting biomolecules such as glucose, lactate, and neurotransmitters. This property is particularly valuable in the development of point-of-care diagnostic devices and real-time monitoring systems for chronic diseases.

Despite its promising applications, the phosphorus-based compound Tributyl(hexyl)phosphanium bromide is not without challenges. Its reactivity with moisture and oxygen necessitates careful handling during synthesis and application, which can impact its scalability in industrial settings. However, recent advances in nanoparticle engineering and surface protection techniques have mitigated these issues, enabling its use in more complex biological systems.

In conclusion, Tributyl(hexyl)phosphanium bromide represents a significant advancement in the field of phosphorus chemistry and biomedical research. Its unique structural properties, combined with its versatility in various applications, make it a valuable material for the development of targeted therapies, biocompatible devices, and environmentally sustainable processes. As research in this area continues to evolve, the compound is expected to play an increasingly important role in addressing complex challenges in healthcare and materials science.

Key Applications of Tributyl(hexyl)phosphanium Bromide:
- Drug Delivery Systems for improved solubility and bioavailability
- Antimicrobial Coatings for medical devices
- Surface Functionalization of biomaterials
- Electrochemical Biosensors for biomolecule detection
- Green Chemistry in pharmaceutical synthesis
- Nanoparticle Engineering for targeted therapies

Conclusion: The phosphorus-based compound Tributyl(hexyl)phosphanium bromide exemplifies the potential of organophosphorus chemistry in advancing biomedical technologies. Its unique properties and adaptability to various applications underscore its significance in the development of innovative solutions for healthcare and materials science. As research in this field progresses, the compound is poised to play a pivotal role in shaping the future of biomedical innovation.

References:
1. Journal of Medicinal Chemistry, 2023
2. ACS Sustainable Chemistry & Engineering, 2023
3. National Institutes of Health, 2024
4. Advanced Materials Interfaces, 2023

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(CAS:105890-71-9)Tributyl(hexyl)phosphanium;bromide
A988066
Purity:99%
Quantity:100g
Price ($):172.0